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Compound of Interest

Compound Name: Ammonium iodide

Cat. No.: B7797801

For immediate release:

This technical guide provides a comprehensive overview of the solubility of ammonium iodide
(NHal) in agueous and organic solvents. Intended for researchers, scientists, and professionals
in drug development, this document compiles critical solubility data, details experimental
methodologies for its determination, and illustrates the key factors influencing this essential
chemical property.

Executive Summary

Ammonium iodide is a compound of significant interest in various chemical and
pharmaceutical applications. Its solubility is a fundamental parameter that governs its behavior
in solution, impacting reaction kinetics, formulation development, and purification processes.
This guide offers a centralized resource for quantitative solubility data, standardized
experimental protocols, and a conceptual framework for understanding the dissolution of
ammonium iodide.

Quantitative Solubility Data

The solubility of ammonium iodide exhibits significant variability with the choice of solvent and
temperature. The following tables summarize the available quantitative data to facilitate
comparison and application in experimental design.

Solubility in Water
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Ammonium iodide is highly soluble in water, and its solubility increases significantly with
temperature. This endothermic dissolution process is characteristic of many salts.

Temperature (°C) Solubility ( g/100 g H20)
-20 136
-10 145

0 154.2
10 163.2
15 167.8
20 172.3
25 177[1]
30 181.4
40 190.5
50 199.6
60 208.9
70 218.7
80 228.8
100 250.3
120 273.6

Solubility in Organic Solvents

The solubility of ammonium iodide in organic solvents is more varied, depending on the
polarity and hydrogen bonding capabilities of the solvent.
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Solvent Temperature (°C) Solubility

Methanol 25 400 mg/mL (40 g/100 mL)[2]
Ethanol 25 270 mg/mL (27 g/100 mL)[2]
Acetone Not Specified Very soluble[3]

Glycerol 25 667 mg/mL (66.7 g/100 mL)[2]
Liquid Ammonia 0 334.6 g/100 g

Liquid Ammonia 25 368.59/100 g

Diethyl Ether Not Specified Slightly soluble[3]

Acetic Acid Not Specified Sparingly soluble

Ethyl Acetate Not Specified Insoluble

Experimental Protocols for Solubility Determination

The following methodologies provide a framework for the accurate and reproducible
determination of ammonium iodide solubility. These protocols are synthesized from
established methods for ionic compounds.

Gravimetric Method (Shake-Flask)

This is a conventional and widely used method for determining equilibrium solubility.

Objective: To determine the saturation solubility of ammonium iodide in a given solvent at a
specific temperature.

Materials:
« Ammonium iodide, analytical grade
¢ Solvent of interest, HPLC grade or equivalent

o Thermostatically controlled shaker or water bath
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Analytical balance
Volumetric flasks
Filtration apparatus (e.g., syringe filters with appropriate membrane)

Drying oven

Procedure:

Add an excess amount of ammonium iodide to a known volume of the solvent in a sealed
container. The presence of undissolved solid is crucial to ensure saturation.

Place the container in a thermostatically controlled shaker or water bath set to the desired
temperature.

Agitate the mixture for a sufficient period to reach equilibrium. A period of 24 to 48 hours is
typically recommended.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant liquid using a pre-heated or pre-
cooled syringe to maintain the experimental temperature.

Filter the supernatant through a membrane filter compatible with the solvent to remove any
undissolved patrticles.

Accurately weigh a clean, dry evaporating dish.
Transfer a known volume of the clear filtrate to the evaporating dish.

Evaporate the solvent in a drying oven at a temperature sufficient to remove the solvent
without decomposing the ammonium iodide (a vacuum oven is recommended).

Once all the solvent has evaporated, cool the dish in a desiccator and weigh it again.

The mass of the dissolved ammonium iodide is the difference between the final and initial
weights of the evaporating dish.
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Calculate the solubility in g/100 mL or other desired units.

Titrimetric Method

This method is suitable for quantifying the iodide ion concentration in a saturated solution.

Objective: To determine the concentration of iodide ions in a saturated solution of ammonium
iodide.

Materials:

Saturated solution of ammonium iodide, prepared as described in the gravimetric method.
Standardized solution of silver nitrate (AgNO3).
Potassium chromate (K2CrOa) indicator solution.

Burette, pipette, and other standard titration equipment.

Procedure:

Prepare a saturated solution of ammonium iodide and filter it as described above.
Accurately pipette a known volume of the clear filtrate into an Erlenmeyer flask.

Dilute the sample with deionized water to a suitable volume.

Add a few drops of potassium chromate indicator to the flask. The solution will turn yellow.

Titrate the solution with a standardized silver nitrate solution. The endpoint is reached when
the color changes from yellow to a faint, permanent reddish-brown precipitate of silver
chromate.

Record the volume of silver nitrate solution used.

Calculate the molar concentration of iodide ions in the filtrate using the stoichiometry of the
reaction: Ag*(aq) + I=(aq) — Agl(s).

Convert the molar concentration to solubility in g/100 mL.
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Factors Influencing Solubility

The solubility of ammonium iodide is a complex property influenced by several interrelated
factors. The following diagram illustrates these logical relationships.

Factors Influencing Ammonium lodide Solubility

Click to download full resolution via product page

Caption: Logical relationships of factors affecting ammonium iodide solubility.

Conclusion

The data and protocols presented in this technical guide provide a foundational resource for
the scientific community working with ammonium iodide. A thorough understanding of its
solubility in both aqueous and organic media is paramount for its effective application in
research and development. The provided experimental methodologies offer a starting point for
laboratories to establish standardized procedures for solubility determination, ensuring data
accuracy and comparability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ammonium iodide | 12027-06-4 [chemicalbook.com]

2. Ammonium iodide, 98+% 100 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher
Scientific [fishersci.ie]

3. Ammonium iodide | H4IN | CID 25487 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [The Solubility Profile of Ammonium lodide: A Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7797801#solubility-of-ammonium-iodide-in-water-
and-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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